Cas no 1018-78-6 (2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo-)

• Product Name: 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo-
• CAS No: 1018-78-6
• MF: C₁₂H₄N₂O₂
• MW: 208.172362327576
• MDL: MFCD08273798
• CID: 167115
• PubChem ID: 98547
• Update Time: 2025-07-21

2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo-
• 1,4-dioxonaphthalene-2,3-dicarbonitrile
• 2,3-DICYANO-1,4-NAPHTHOQUINONE
• 1,4-dioxo-1,4-dihydronaphthalene-2,3-dicarbonitrile
• 1,4-naphthoquinone-2,3-dicarbonitrile
• 2,3-dicyano-1,4-napthoquinone
• 2,3-dicyanonaphtho-1,4-quinone
• 2.3-dicyano-1,4-naphtho-quinone
• 1,4-diketonaphthalene-2,3-dicarbonitrile
• 1018-78-6
• 1,4-dioxo-naphthalene-2,3-dicarbonitrile
• 1,4-DIHYDRO-1,4-DIOXO-2,3-NAPHTHALENEDICARBONITRILE
• 4-CYCLOHEXYLBUTYLAMINE
• NSC146588
• 2,3-Di cyano-1,4-naphtho quinone
• SVI4RD590R
• SCHEMBL187098
• UNII-SVI4RD590R
• NSC-146588
• DCNQ
• 2,3-Naphthalenedicarbonitrile, 1,4-dihydro-1,4-dioxo-
• NSC 146588
• DTXSID00144190
• 2,3-CYANO-1,4-NAPHTHOQUINONE

• MDL： MFCD08273798
• Inchi： 1S/C12H4N2O2/c13-5-9-10(6-14)12(16)8-4-2-1-3-7(8)11(9)15/h1-4H
• InChI Key： KIAJWKWOKTWTIZ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C#N)C(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 208.02700
• Monoisotopic Mass: 208.027277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.44
• Boiling Point: 334.9 °C at 760 mmHg
• Flash Point: 156.4 °C
• Refractive Index: 1.641
• PSA: 81.72000
• LogP: 1.40936

Additional information on 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo-

Comprehensive Overview of 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- (CAS No. 1018-78-6)

2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- (CAS No. 1018-78-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in advanced material science and industrial chemistry. This compound, characterized by its naphthalene backbone and dicarbonitrile functional groups, has garnered significant attention due to its potential in photovoltaic materials, organic electronics, and high-performance polymers. Researchers and manufacturers are increasingly exploring its properties to address contemporary challenges in sustainable energy and green chemistry.

The molecular architecture of 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- features a conjugated system, which enhances its electron-accepting capabilities. This makes it a promising candidate for organic semiconductors and non-fullerene acceptors (NFAs) in next-generation solar cells. Recent studies highlight its role in improving power conversion efficiency (PCE), aligning with the global push for renewable energy solutions. Additionally, its thermal stability and solubility in common organic solvents facilitate its integration into solution-processable devices, a key focus area for flexible electronics.

Beyond energy applications, 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- is investigated for its utility in dye synthesis and fluorescent probes. Its rigid planar structure and electron-deficient nature enable precise tuning of optical properties, catering to demands in bioimaging and sensor technologies. The compound’s compatibility with cross-coupling reactions further expands its relevance in pharmaceutical intermediates and agrochemical formulations, though these applications require rigorous toxicity assessments and regulatory compliance.

From a synthetic perspective, 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- is typically derived via oxidative cyclization or catalyzed nitrile coupling, with recent advancements emphasizing atom-economical protocols to minimize waste. Environmental concerns have spurred interest in catalyst recycling and solvent-free synthesis, reflecting broader trends in green manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity, given the compound’s sensitivity to isomeric impurities.

Market trends indicate rising demand for high-purity 2,3-Naphthalenedicarbonitrile derivatives, driven by innovations in optoelectronic materials and nanotechnology. However, challenges like scalability and cost-effective production remain critical hurdles. Collaborative efforts between academia and industry aim to optimize process intensification while adhering to REACH regulations and lifecycle assessment (LCA) frameworks.

In summary, 2,3-Naphthalenedicarbonitrile,1,4-dihydro-1,4-dioxo- exemplifies the intersection of molecular design and applied chemistry, offering solutions for energy transition and advanced materials. Its multifaceted applications underscore the importance of continued research into structure-property relationships and industrial adaptability, ensuring its relevance in a rapidly evolving technological landscape.